Cas no 175204-00-9 (2-((4-Chlorobenzyl)oxy)-6-methoxybenzonitrile)

2-((4-Chlorobenzyl)oxy)-6-methoxybenzonitrile structure
175204-00-9 structure
Product Name:2-((4-Chlorobenzyl)oxy)-6-methoxybenzonitrile
CAS No:175204-00-9
MF:C15H12ClNO2
MW:273.714282989502
CID:1083544
PubChem ID:2824435
Update Time:2025-04-20

2-((4-Chlorobenzyl)oxy)-6-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-((4-Chlorobenzyl)oxy)-6-methoxybenzonitrile
    • 2-[(4-chlorophenyl)methoxy]-6-methoxybenzonitrile
    • 2-[(4-chlorobenzyl)oxy]-6-methoxybenzonitrile
    • HMS557M03
    • BDBM72755
    • HMS2812H06
    • CHEBI:111219
    • SMR000459762
    • DTXSID10384984
    • cid_2824435
    • 2-[(4-chlorophenyl)methoxy]-6-methoxy-benzenecarbonitrile
    • Oprea1_634444
    • MLS000860978
    • CDS1_000971
    • CHEMBL1306502
    • Benzonitrile, 2-[(4-chlorophenyl)methoxy]-6-methoxy-
    • DivK1c_002011
    • CCG-246948
    • 2-(4-chlorobenzyl)oxy-6-methoxy-benzonitrile
    • 175204-00-9
    • Maybridge1_005723
    • Q27190833
    • Inchi: 1S/C15H12ClNO2/c1-18-14-3-2-4-15(13(14)9-17)19-10-11-5-7-12(16)8-6-11/h2-8H,10H2,1H3
    • InChI Key: GOYLMWYDYSHDDL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)COC1C=CC=C(C=1C#N)OC

Computed Properties

  • Exact Mass: 273.05576
  • Monoisotopic Mass: 273.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25
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